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Compound of Interest

Compound Name: 2-Chloro-2,3-dimethylbutane

Cat. No.: B1595545

Core Identification and Molecular Architecture

2-Chloro-2,3-dimethylbutane, a halogenated alkane, is structurally characterized by a butane
backbone with methyl groups at positions 2 and 3, and a chlorine atom at the tertiary carbon
(C2). This specific arrangement imparts distinct chemical properties that are central to its utility

in organic synthesis.

The definitive identifier for this compound is its CAS Registry Number: 594-57-0.[1][2][3][4][5]
Its molecular formula is CeH13Cl, corresponding to a molecular weight of approximately 120.62
g/mol .[1][2][3][4][6]
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1. Reaction Setup
Combine 2,3-dimethyl-2-butanol and conc. HCl in a separatory funnel.

'

2. Reaction
Swirl and vent frequently for ~20 minutes. Allow layers to separate.

i

3. Aqueous Wash
Drain the lower aqueous layer. Wash the organic layer with 5% NaHCOs solution to neutralize excess acid.

i

4. Brine Wash
Wash the organic layer with saturated NaCl solution to remove dissolved water.

i

5. Drying
(Transfer the organic layer to an Erlenmeyer flask and dry with anhydrous CaCl-.

i

6. Isolation
Decant or filter the dried product into a pre-weighed flask.

i

7. Purification (Optional)
Purify the product by simple distillation.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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